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Compound of Interest

Compound Name: m-PEG10-azide

Cat. No.: B609230

An In-depth Technical Guide to the Safe Handling of m-PEG10-azide

This guide provides comprehensive safety and handling precautions for m-PEG10-azide,
intended for researchers, scientists, and drug development professionals. Adherence to these
guidelines is crucial to ensure personal safety and maintain the integrity of the product during
laboratory use.

Hazard Identification and Classification

m-PEG10-azide is classified as a substance with acute oral toxicity and is very toxic to aquatic
life with long-lasting effects.[1]

GHS Classification:
e Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]
o Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

» Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[1]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1]
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e P270: Do not eat, drink or smoke when using this product.
e P273: Avoid release to the environment.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P330: Rinse mouth.
e P391: Collect spillage.
e P501: Dispose of contents/container to an approved waste disposal plant.

Physicochemical and Toxicological Data

While specific quantitative toxicological data such as LD50 values are not readily available in
the public domain, the classification provides a clear indication of the potential hazards.

Property Data Reference
Molecular Formula C21H43N3010

Molecular Weight 497.59 g/mol

Appearance To be determined

Purity >95%

Soluble in Water, DMSO, and

Solubility DME

o Category 4 (Harmful if
Acute Oral Toxicity
swallowed)

Aquatic Toxicity Category 1 (Very toxic)

Experimental Protocols: Safe Handling and Storage

Adherence to strict laboratory protocols is essential when working with m-PEG10-azide.
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Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles.
Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat. Ensure skin contact is prevented by
keeping a safe distance or wearing suitable protective clothing.

Handling

Work in a well-ventilated area, preferably under a chemical fume hood.
Avoid inhalation of dust, vapors, or mist.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory area.

Use non-metal spatulas and equipment to prevent the formation of shock-sensitive metal
azides.

Avoid mixing with strong acids or alkalis, strong oxidizing or reducing agents, and
halogenated solvents.

Storage

As a solid (powder): Store at -20°C in a tightly sealed container.
In solvent: Store at -80°C.

Keep the container in a cool, well-ventilated, and dry place.
Protect from direct sunlight and sources of ignition.

If preparing stock solutions, it is recommended to store them as aliquots in tightly sealed
vials at -20°C for up to one month.
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Before use, allow the product to equilibrate to room temperature for at least one hour prior to
opening the vial.

First Aid Measures

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a physician
or poison control center.

In Case of Skin Contact: Immediately remove contaminated clothing and rinse the skin
thoroughly with large amounts of water. Call a physician.

In Case of Eye Contact: Immediately flush eyes with large amounts of water, removing
contact lenses if present. Separate eyelids to ensure adequate flushing and promptly call a
physician.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen or
cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation.

Accidental Release Measures

Wear full personal protective equipment.

Ensure adequate ventilation.

Prevent the product from entering drains or water courses.

For liquid spills, absorb with a non-combustible material such as diatomite or universal
binders.

Collect the spilled material and contaminated absorbent into a suitable container for
disposal.

Decontaminate the spill area and equipment by scrubbing with alcohol.

Disposal

Dispose of m-PEG10-azide and its container at an approved waste disposal plant.
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» Do not dispose of it with acidic wastes, as this can generate highly toxic and explosive
hydrazoic acid.

» Azide-containing waste should be collected separately and clearly labeled.
Reactivity and Stability
o Chemical Stability: m-PEG10-azide is stable under recommended storage conditions.

e Incompatible Materials: Avoid contact with strong acids, strong alkalis, strong oxidizing
agents, and strong reducing agents.

e Hazardous Decomposition Products: Under fire conditions, it may decompose and emit toxic

fumes.

Visualization of Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of m-PEG10-azide from

receipt to disposal.
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Caption: Workflow for the safe handling of m-PEG10-azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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